Cas no 383199-85-7 (Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-)

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- structure
383199-85-7 structure
Product Name:Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
CAS No:383199-85-7
MF:C10H10F2N2O2S
MW:260.260407924652
CID:1489343
PubChem ID:12096592
Update Time:2025-04-21

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
    • 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine
    • 383199-85-7
    • DB-379554
    • SCHEMBL3043208
    • RAXMVOYLSJCNTN-UHFFFAOYSA-N
    • Inchi: 1S/C10H10F2N2O2S/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-17-4-2-13/h5-6H,1-4H2
    • InChI Key: RAXMVOYLSJCNTN-UHFFFAOYSA-N
    • SMILES: S1CCN(C2C(=CC(=CC=2F)[N+](=O)[O-])F)CC1

Computed Properties

  • Exact Mass: 260.0432
  • Monoisotopic Mass: 260.04310506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 46.38
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd